Cas no 26489-01-0 ((+/-)-3,7-Dimethyloct-6-en-1-ol)

(+/-)-3,7-Dimethyloct-6-en-1-ol structure

26489-01-0 structure

Product Name:(+/-)-3,7-Dimethyloct-6-en-1-ol

CAS No:26489-01-0

Molecular Formula:C₁₀H₂₀O

Molecular Weight:156.2652

CID:52947

(+/-)-3,7-Dimethyloct-6-en-1-ol Properties

Names and Identifiers

- (+/-)-3,7-Dimethyloct-6-en-1-ol
- CITRONELLOL
- 3,7-DIMETHYL-6-OCTEN-1-OL
- 6-Octen-1-ol, 3,7-dimethyl-
- Cephrol
- DL-Citronellol
- Elenol
- +Expand
- InChIKey： QMVPMAAFGQKVCJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H20O/c1-9(2)5-4-6-10(3)7-8-11/h5,10-11H,4,6-8H2,1-3H3
- SMILES： CC(CC/C=C(/C)\C)CCO

Computed Properties

Exact Mass: 156.151415
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 5
Monoisotopic Mass: 156.151415
Heavy Atom Count: 11
Complexity: 112
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 20.2

Experimental Properties

Refractive Index: n20/D 1.456(lit.)
Boiling Point: 225 °C(lit.)
Melting Point: 77-83 °C(lit.)
Vapor Pressure: ~0.02 mm Hg ( 25 °C)
Flash Point: 209 °F
Density: 0.857 g/mL at 25 °C(lit.)

(+/-)-3,7-Dimethyloct-6-en-1-ol Related Literature

1. Content of suspected allergens and preservatives in marketed baby and child care products

Lucia Sanchez-Prado,Gerardo Alvarez-Rivera,J. Pablo Lamas,Maria Llompart,Marta Lores,Carmen Garcia-Jares Anal. Methods 2013 5 416
2. Stoichiometric asymmetric processes

Andrew C. Regan J. Chem. Soc. Perkin Trans. 1 1999 357
3. Palladium catalyzed oxidation of renewable terpenes with molecular oxygen: oxidation of α-bisabolol under chloride-free conditions

Luciana A. Parreira,Luciano Menini,Elena V. Gusevskaya Catal. Sci. Technol. 2014 4 2016
4. Unravelling transition metal-catalyzed terpenic alcohol esterification: a straightforward process for the synthesis of fragrances

M. J. da Silva,D. A. M. Ayala Catal. Sci. Technol. 2016 6 3197
5. Synergetic copper/TEMPO-catalysed benzylic C–H imidation with N-fluorobenzenesulfonimide at room temperature and tandem conversions with alcohols or arenes

Zhong Shao,Fang Wang,Jingqi Shi,Lifang Ma,Ziyuan Li Org. Chem. Front. 2021 8 3298
6. Production of plant volatile terpenoids (rose oil) by yeast cell factories

Rongsheng Li,Kou Wang,Dong Wang,Liping Xu,Yusong Shi,Zhubo Dai,Xueli Zhang Green Chem. 2021 23 5088
7. Reactions of terpenoids in strong acids. Part 2. Novel cyclisations of citronellol and the isomers of citral

Derek V. Banthorpe,Paul A. Boullier J. Chem. Soc. Perkin Trans. 1 1977 114
8. Sn(ii)-catalyzed β-citronellol esterification: a Br?nsted acid-free process for synthesis of fragrances at room temperature

M. J. da Silva,A. A. Julio,K. T. dos Santos Catal. Sci. Technol. 2015 5 1261
9. Rational design of a reactive yet stable organic-based photocatalyst

Robert Gerdes,Lukasz Lapok,Olga Tsaryova,Dieter W?hrle,Sergiu M. Gorun Dalton Trans. 2009 1098
10. Insight into the chiral induction in supramolecular stacks through preferential chiral solvation

Subi J. George,?eljko Tomovi?,Albertus P. H. J. Schenning,E. W. Meijer Chem. Commun. 2011 47 3451

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